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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the noble gas Krypton, detailing its
position within the periodic table, its fundamental properties, and its relationship with other
noble gases. The content herein is curated for an audience engaged in scientific research and
development, with a focus on quantitative data, experimental context, and the underlying
principles of noble gas chemistry.

Krypton's Position and Electron Configuration

Krypton (Kr) is a chemical element with atomic number 36.[1][2] It is situated in Group 18 of
the periodic table, a series of elements known as the noble gases.[2][3] This group also
includes Helium (He), Neon (Ne), Argon (Ar), Xenon (Xe), Radon (Rn), and Oganesson (Og).[3]
[4] Krypton is located in Period 4 and is a p-block element, indicating that its outermost
electrons reside in the p orbital.[5][6]

The defining characteristic of noble gases is their full valence electron shell, which renders
them chemically inert under standard conditions.[7][8] Krypton's electron configuration is [Ar]
3d1° 4s2 4p*, signifying a stable arrangement with eight valence electrons in its outermost shell.
[1][9][10] This electron configuration is the primary reason for Krypton's low reactivity.[8]

Comparative Properties of Noble Gases
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The physical and chemical properties of the noble gases exhibit clear trends when moving
down the group. These properties are summarized in the table below for easy comparison.

Helium Argon Krypton Xenon Radon
Property Neon (Ne)

(He) (Ar) (Kr) (Xe) (Rn)
Atomic

2 10 18 36 54 86
Number
Atomic

4.0026 20.1797 39.948 83.798 131.293 (222)
Mass (u)
Electron [Xe] 4f14

] ] [He] 2s2 [Ne] 3s2 [Ar] 3d© [Kr] 4d1o
Configurati  1s? 5d1° 6s2
2p® 3p® 4s2 4p® 5s2 5p°
on 6p°
Boiling
) -268.9 -246.1 -185.8 -153.2 -108.0 -61.7
Point (°C)
Melting
) -272.2 -248.6 -189.3 -157.4 -111.8 -71.0

Point (°C)
Density
(g/L at 0.1786 0.9002 1.784 3.749 5.894 9.73
STP)
First
lonization

2372.3 2080.7 1520.6 1350.8 1170.4 1037
Energy
(kJ/mol)

Key Experiments in Noble Gas Chemistry

The perception of noble gases as completely inert was challenged by groundbreaking
experiments in the 20th century. These experiments are foundational to modern inorganic
chemistry and are detailed below.

Discovery of Krypton through Fractional Distillation of
Liquid Air
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Historical Context: In 1898, Sir William Ramsay and Morris Travers discovered Krypton by
examining the residue of liquefied air after the more volatile components had been evaporated.

Methodology: The industrial process for isolating noble gases from the atmosphere is fractional
distillation of liquid air.[5] This process leverages the different boiling points of the air's
components.[5]

 Air Filtration and Purification: Atmospheric air is first filtered to remove dust particles. It is
then passed through purification chambers to remove impurities like carbon dioxide and
water vapor, which would solidify at low temperatures and clog the equipment.[1]

 Liquefaction: The purified air is compressed to high pressures and then cooled. This cycle of
compression and cooling, often involving expansion through a turbine to induce further
cooling, eventually brings the air to a temperature below -200°C, causing it to liquefy.

» Fractional Distillation: The liquid air is pumped into a fractional distillation column. The
column maintains a temperature gradient, being warmer at the bottom and colder at the top.

[2]

e Separation: As the liquid air is gently heated, components with lower boiling points vaporize
first and rise up the column. Nitrogen, with the lowest boiling point (-196°C), distills first,
followed by argon (-186°C).[1] Oxygen, with a higher boiling point (-183°C), remains as a
liquid at the bottom.[1] Krypton and Xenon, having even higher boiling points, are collected
from a specific fraction, often from an oxygen-rich liquid stream, and are then further purified
through subsequent distillations.
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Fig 1. Workflow for the isolation of Krypton from liquid air.

Synthesis of the First Noble Gas Compound: Xenon
Hexafluoroplatinate

Historical Context: In 1962, Neil Bartlett synthesized the first noble gas compound, challenging
the long-held belief of their complete inertness.[9] He observed that platinum hexafluoride
(PtFe) was a powerful oxidizing agent capable of oxidizing oxygen molecules (O2). Recognizing
that the first ionization energy of xenon was similar to that of Oz, he hypothesized that PtFe
could also oxidize xenon.[9]
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Methodology:

e Apparatus: A glass apparatus was prepared with two connected chambers separated by a
breakable seal.

e Reactants: One chamber contained the red gas of platinum hexafluoride (PtFs), and the
other contained the colorless xenon (Xe) gas.[4]

e Reaction Initiation: The seal between the two chambers was broken, allowing the gases to
mix at room temperature.

e Observation: Upon mixing, an immediate reaction occurred, resulting in the formation of an
orange-yellow solid precipitate.[4]

« Initial Conclusion: Bartlett initially proposed the product to be xenon hexafluoroplatinate,
Xe*[PtFe] .

Reactants

Platinum Hexafluoride Gas (PtF6)

Mixing at
Room Temperature

Orange-Yellow Solid
(Xenon Hexafluoroplatinate)

Xenon Gas (Xe)

Click to download full resolution via product page

Fig 2. Logical flow of Neil Bartlett's synthesis of the first noble gas compound.

Synthesis of Krypton Difluoride (KrF2)

Following the synthesis of xenon compounds, the first compound of krypton, krypton
difluoride (KrF2), was prepared in 1963. Several methods have been developed for its
synthesis, highlighting the extreme conditions required to induce reactivity in krypton.
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Methodology: Electrical Discharge

Reactant Mixture: A mixture of fluorine gas (Fz) and krypton gas (Kr), typically in a 1:1 to 2:1
ratio, is introduced into a reaction vessel.

o Low Pressure: The pressure within the vessel is reduced to between 40 and 60 torr.

o Energy Input: A significant amount of energy is supplied to the mixture in the form of an
electrical discharge (arcing).

e Product Formation: The electrical energy excites the atoms, leading to the formation of
krypton difluoride.

» Collection: The product, a volatile colorless solid, is collected and must be stored at low
temperatures (e.g., -78°C) to prevent decomposition.

Chemical Reactivity and Applications in Drug
Development

While noble gases are largely unreactive, the heavier ones, including krypton, can form
compounds with highly electronegative elements like fluorine and oxygen under specific,
energy-intensive conditions. Krypton difluoride is a powerful oxidizing and fluorinating agent.

The unique properties of krypton and its isotopes have found applications in various scientific
and medical fields, which can be relevant to drug development professionals:

o Medical Imaging: The radioactive isotope Krypton-81m is used in nuclear medicine for lung
ventilation and perfusion scans to assess pulmonary function. Another isotope, Krypton-83,
is utilized in magnetic resonance imaging (MRI) to enhance the imaging of void spaces, such
as airways in the lungs.

o Lasers in Surgery: Krypton lasers are employed in ophthalmic surgery, particularly for retinal
photocoagulation to treat conditions like diabetic retinopathy.

o Research Applications: Krypton is used in scientific research, including particle physics
experiments and studies on nuclear fusion. The development of excimer lasers, such as the

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

krypton fluoride (KrF) laser, has applications in areas like semiconductor manufacturing and
could be relevant in advanced material processing for medical devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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